Cas no 951442-77-6 (2,5-Dimethoxyphenethylamine-d6)
951442-77-6 structure
Product Name:2,5-Dimethoxyphenethylamine-d6
CAS No:951442-77-6
MF:C10H15NO2
MW:187.268573045731
CID:1064584
PubChem ID:16096481
Update Time:2025-04-20
2,5-Dimethoxyphenethylamine-d6 Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dimethoxyphenethylamine-d6
- 2,4-DIMETHOXYCINNAMIC ACID
- CID 16096481
- 951442-77-6
- 2-[2,5-Bis(trideuteriomethoxy)phenyl]ethanamine
-
- Inchi: 1S/C10H15NO2/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7H,5-6,11H2,1-2H3/i1D3,2D3
- InChI Key: WNCUVUUEJZEATP-WFGJKAKNSA-N
- SMILES: O(C([2H])([2H])[2H])C1C=CC(=CC=1CCN)OC([2H])([2H])[2H]
Computed Properties
- Exact Mass: 181.11000
- Monoisotopic Mass: 187.147939197g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48000
- LogP: 1.90530
2,5-Dimethoxyphenethylamine-d6 Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
951442-77-6 (2,5-Dimethoxyphenethylamine-d6) Related Products
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